Cas no 1391002-61-1 (6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid)

• Product Name: 6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• CAS No: 1391002-61-1
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD22520894
• CID: 5237547
• PubChem ID: 165789918
• Update Time: 2025-06-08

6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• 1-Isoquinolinecarboxylic acid, 6-cyano-1,2,3,4-tetrahydro-

• MDL： MFCD22520894
• Inchi： 1S/C11H10N2O2/c12-6-7-1-2-9-8(5-7)3-4-13-10(9)11(14)15/h1-2,5,10,13H,3-4H2,(H,14,15)
• InChI Key： HWCQJLQFFAHJSK-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=C(C#N)C=C2)CCN1

Additional information on 6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

6-Cyano-1,2,3,4-Tetrahydroisoquinoline-1-Carboxylic Acid: A Comprehensive Overview

The compound 6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, with the CAS number CAS No. 1391002-61-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. Recent studies have highlighted its potential in drug discovery and material science applications.

The structural elucidation of 6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid reveals a unique combination of functional groups. The isoquinoline skeleton provides a rigid framework that is often associated with bioactivity. The cyano group at position 6 introduces electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. Additionally, the carboxylic acid group at position 1 adds acidic character to the molecule, potentially enhancing its solubility and bioavailability.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have enabled efficient preparation of 6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid. These methods not only improve yield but also ensure high purity, which is critical for downstream applications in pharmaceuticals and biotechnology.

In terms of pharmacological activity, 6-cyano-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid has shown promising results in preclinical studies. It exhibits selective inhibition against certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease. This activity is attributed to its ability to cross the blood-brain barrier (BBB) efficiently due to its lipophilic nature while maintaining sufficient solubility for systemic distribution.

Beyond its pharmacological applications, this compound has also found utility in material science. Its rigid isoquinoline framework makes it a candidate for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Recent studies have demonstrated its ability to form stable MOFs with high surface area and porosity, which are valuable for gas storage and catalysis applications.

The environmental impact of 6-cyano-1,2,3,tetrahydroisoquinoline-carboxylic acid has also been a topic of interest. Researchers have evaluated its biodegradation potential under various conditions. Results indicate that it undergoes moderate biodegradation under aerobic conditions but requires specific microbial communities for efficient breakdown. This information is crucial for assessing its environmental safety and guiding sustainable practices in its production and use.

In conclusion,6-cyano-1,tetrahydroisoquinoline-carboxylic acid, with CAS No.CAS No. 1398787557, represents a multifaceted compound with potential applications across multiple disciplines. Its unique chemical structure endows it with versatile properties that make it an attractive target for further research and development.